4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide

• IUPAC Name: 4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide
• InChI: InChI=1S/C14H9Cl3N2OS/c15-9-3-1-8(2-4-9)13(20)19-14(21)18-12-6-5-10(16)7-11(12)17/h1-7H,(H2,18,19,20,21)
• InChI Key: BJCXIOMWVOGPRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(=S)NC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C14H9Cl3N2OS
• Molecular Weight: 359.7 g/mol

Description

4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide is a chemical compound with the molecular formula C13H8Cl3NO. It is a member of the benzamide family, characterized by the presence of a benzene ring bonded to an amide group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide typically involves the reaction of 4-chlorobenzoyl chloride with 2,4-dichloroaniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The resulting product is then purified through recrystallization .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and solvents, and the reaction conditions are optimized for higher yields and purity. The final product is subjected to rigorous quality control measures to ensure its suitability for various applications .

Chemical Reactions Analysis

Types of Reactions

4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide undergoes several types of chemical reactions, including:

Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Oxidation and Reduction: It can undergo oxidation and reduction reactions, leading to the formation of various derivatives.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield the corresponding amine and carboxylic acid.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reagents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide.

Major Products Formed

The major products formed from these reactions include various substituted benzamides, amines, and carboxylic acids, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide involves its interaction with specific molecular targets. The compound is believed to inhibit certain enzymes or proteins, leading to the disruption of essential biological pathways. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest its potential as an inhibitor of specific enzymes involved in disease processes .

Comparison with Similar Compounds

Similar Compounds

• 2,4-dichloro-N-(2,4-dichlorophenyl)benzamide
• 2,3-dichloro-N-(2,4-dichlorophenyl)benzamide
• 2,4-dichloro-N-(2-(4-chlorophenyl)ethyl)benzamide
• 2,4-dichloro-N-(3-chlorophenyl)benzamide

Uniqueness

4-chloro-N-[(2,4-dichlorophenyl)carbamothioyl]benzamide is unique due to its specific substitution pattern and the presence of the carbamothioyl group. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications .